molecular formula C10H16O2 B1615606 1,6-Cyclodecanedione CAS No. 38734-05-3

1,6-Cyclodecanedione

Cat. No. B1615606
CAS RN: 38734-05-3
M. Wt: 168.23 g/mol
InChI Key: KBSGQTAYVRWUEO-UHFFFAOYSA-N
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Description

1,6-Cyclodecanedione is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 106097. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

38734-05-3

Molecular Formula

C10H16O2

Molecular Weight

168.23 g/mol

IUPAC Name

cyclodecane-1,6-dione

InChI

InChI=1S/C10H16O2/c11-9-5-1-2-6-10(12)8-4-3-7-9/h1-8H2

InChI Key

KBSGQTAYVRWUEO-UHFFFAOYSA-N

SMILES

C1CCC(=O)CCCCC(=O)C1

Canonical SMILES

C1CCC(=O)CCCCC(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3 mmol of cis-decalin, 18 mmol of biacetyl, 0.3 mmol of N-hydroxyphthalimide, 0.015 mmol of cobalt(II) acetate, and 3 ml of acetic acid was stirred at 75° C. in an oxygen atmosphere (1 atm) for 8 hours. A gas chromatographic analysis of products in a reaction mixture found that 4a-acetyl-cis-decalin (yield: 24%), 4a-hydroxy-cis-decalin (yield: 4%), 4a,8a-dihydroxy-cis-decalin (yield: 22%), 1,6-cyclodecanedione (yield: 10%), and 4a-acetyl-8a-hydroxy-cis-decalin (yield: 5%) were formed with a conversion rate from cis-decalin of 67%.
Quantity
3 mmol
Type
reactant
Reaction Step One
Quantity
18 mmol
Type
reactant
Reaction Step One
Quantity
0.3 mmol
Type
reactant
Reaction Step One
Quantity
0.015 mmol
Type
catalyst
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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